Cas no 82204-44-2 (2-Methoxy-a-oxo-benzenepropanoic Acid)

2-Methoxy-a-oxo-benzenepropanoic Acid structure

82204-44-2 structure

Product Name:2-Methoxy-a-oxo-benzenepropanoic Acid

CAS No:82204-44-2

Molecular Formula:C₁₀H₁₀O₄

Molecular Weight:194.184003353119

CID:2855753

PubChem ID:12858550

2-Methoxy-a-oxo-benzenepropanoic Acid Properties

Names and Identifiers

- Benzenepropanoic acid, 2-Methoxy-.alpha.-oxo-
- 2-Methoxy-a-oxo-benzenepropanoic acid
- InChIKey： WVDSVSHMWAOGLS-UHFFFAOYSA-N
- Inchi： 1S/C10H10O4/c1-14-9-5-3-2-4-7(9)6-8(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
- SMILES： C(C1C=CC=CC=1OC)C(=O)C(=O)O

Computed Properties

Exact Mass: 194.05790880g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 194.05790880g/mol
Heavy Atom Count: 14
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 63.6Å²

Experimental Properties

Boiling Point: 328.8±25.0 °C at 760 mmHg
Melting Point: Not available
Flash Point: 173.5±19.9 °C
Color/Form: NA
Density: 1.3±0.1 g/cm3

2-Methoxy-a-oxo-benzenepropanoic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GC5M-50mg	Benzenepropanoic acid, 2-Methoxy-.alpha.-oxo-	82204-44-2	95%	50mg	$336.00	2024-04-21
A2B Chem LLC	AH61450-50mg	Benzenepropanoic acid, 2-Methoxy-.alpha.-oxo-	82204-44-2	95%	50mg	$165.00	2024-04-19
Aaron	AR00GCDY-50mg	Benzenepropanoic acid, 2-Methoxy-.alpha.-oxo-	82204-44-2	95%	50mg	$195.00
Enamine	EN300-43916-0.05g	3-(2-methoxyphenyl)-2-oxopropanoic acid	82204-44-2	95%	0.05g	$123.0
TRC	M492998-10mg	2-Methoxy-a-oxo-benzenepropanoic Acid	82204-44-2		10mg	$ 50.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1320235-50mg	3-(2-Methoxyphenyl)-2-oxopropanoic acid	82204-44-2	95%	50mg	￥2652.00	2024-07-28

2-Methoxy-a-oxo-benzenepropanoic Acid Related Literature

1. A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins†

Lennart Lykke,Niels Gregersen,Karl Anker Jørgensen,Mogens Johannsen Chem. Commun., 2014,50, 12098-12100
2. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
3. Signaling mechanisms of LOV domains: new insights from molecular dynamics studies†

Peter L. Freddolino,Kevin H. Gardner,Klaus Schulten Photochem. Photobiol. Sci., 2013,12, 1158-1170
4. Mass median particle size determination of an active compound in a binary mixture using near-infrared spectroscopy

Anal. Commun., 1998,35, 133-134
5. A floating top-electrode electrowetting-on-dielectric system†

Siyi Hu,Yuhan Jie,Kai Jin RSC Adv., 2020,10, 4899-4906
6. Engineering solid nanochannels with macrocyclic host–guest chemistry for stimuli responses and molecular separations

Zhao Chen,Qiang He,Xiaowen Deng,Jiehai Peng,Kui Du,Yue Sun Chem. Commun., 2023,59, 1907-1916
7. One-electron bonds are not “half-bonds”

David Wilian Oliveira de Sousa,Marco Antonio Chaer Nascimento Phys. Chem. Chem. Phys., 2019,21, 13319-13336
8. Front cover

Analyst, 2015,140, 2047-2047
9. Thermodynamic forecasting of mechanically interlocked switches†

Mark A. Olson,Adam B. Braunschweig,Taichi Ikeda,Lei Fang,Ali Trabolsi,Alexandra M. Z. Slawin,Saeed I. Khan,J. Fraser Stoddart Org. Biomol. Chem., 2009,7, 4391-4405
10. Coral-like CoSe2@N-doped carbon with a high initial coulombic efficiency as advanced anode materials for Na-ion batteries†

Jiasheng Wu,Qianwen Ye,Yulong Chen,Hai Jia,Xiaohui Huang,Shaoming Ying Dalton Trans., 2024,53, 765-771

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